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Compound of Interest

Compound Name: Veratril

Cat. No.: B1605928 Get Quote

Veratril: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Veratril, systematically known as 1,2-bis(3,4-dimethoxyphenyl)ethane-1,2-dione, is an organic

compound with significant applications in synthetic chemistry and potential relevance in

medicinal chemistry. Its structure, featuring two veratryl groups bridged by a diketone moiety,

provides a versatile scaffold for the synthesis of more complex molecules. This document

provides an in-depth overview of the chemical structure, properties, synthesis, and key

applications of Veratril, with a focus on detailed experimental protocols and data presentation

for the scientific community.

Chemical Structure and Identification
Veratril is an α-diketone characterized by two 3,4-dimethoxyphenyl substituents attached to an

ethanedione backbone.

IUPAC Name: 1,2-bis(3,4-dimethoxyphenyl)ethane-1,2-dione[1]

Synonyms: 3,3',4,4'-Tetramethoxybenzil, Veratril[2]

Molecular Formula: C₁₈H₁₈O₆[1]

CAS Number: 554-34-7[1]
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The presence of the electron-donating methoxy groups on the phenyl rings influences the

reactivity of both the aromatic system and the diketone functionality.

Physicochemical Properties
A summary of the key physicochemical properties of Veratril is presented in the table below.

This data is essential for its handling, application in reactions, and analytical characterization.

Property Value Reference

Molecular Weight 330.33 g/mol [1]

Appearance Yellow to orange solid

Melting Point 131-135 °C

Boiling Point 505.6 °C at 760 mmHg [1]

Density 1.195 g/cm³ [1]

Solubility

Soluble in organic solvents

such as ethanol and acetone;

limited solubility in water.

Flash Point 223.6 °C [1]

Synthesis of Veratril
Veratril can be synthesized through the oxidation of veratroin, which is in turn prepared from

veratraldehyde. A typical experimental protocol is detailed below.

Synthesis of Veratroin from Veratraldehyde
Experimental Protocol:

In a round-bottom flask, dissolve 10.0 g of veratraldehyde in 50 mL of ethanol.

Add a solution of 5.0 g of potassium cyanide (KCN) in 10 mL of water to the flask. Caution:

Potassium cyanide is highly toxic. Handle with extreme care in a well-ventilated fume hood.

Reflux the mixture for 4 hours. The solution will turn a reddish-brown color.
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After cooling to room temperature, pour the reaction mixture into 200 mL of cold water.

A yellow precipitate of veratroin will form. Collect the solid by vacuum filtration and wash with

cold water until the filtrate is neutral.

Recrystallize the crude veratroin from ethanol to obtain a purified product.

Oxidation of Veratroin to Veratril
Experimental Protocol:

Suspend 5.0 g of purified veratroin in 50 mL of glacial acetic acid in a round-bottom flask.

Heat the mixture to 80 °C with stirring.

Slowly add a solution of 3.0 g of chromium trioxide (CrO₃) in 10 mL of water and 10 mL of

glacial acetic acid dropwise to the reaction mixture. Caution: Chromium trioxide is a strong

oxidizing agent and is corrosive. Handle with appropriate personal protective equipment.

After the addition is complete, maintain the temperature at 80 °C for 1 hour.

Cool the reaction mixture to room temperature and pour it into 200 mL of ice-cold water.

A yellow precipitate of Veratril will form. Collect the solid by vacuum filtration and wash

thoroughly with water.

Recrystallize the crude Veratril from ethanol to yield pure, yellow crystals.

Spectroscopic Data
The structure of Veratril can be confirmed using various spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of Veratril shows characteristic absorption

bands for the carbonyl (C=O) stretching of the α-diketone at approximately 1680-1660 cm⁻¹

and C-O stretching of the methoxy groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum will show signals for the aromatic protons and the

methoxy group protons. The aromatic protons will appear as a complex multiplet in the

range of δ 7.0-7.8 ppm. The methoxy protons will appear as a sharp singlet at around δ

3.9 ppm.

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl

carbons in the diketone at around δ 190 ppm, as well as signals for the aromatic and

methoxy carbons.

Applications in Organic Synthesis
Veratril serves as a versatile building block in organic synthesis, particularly in the preparation

of heterocyclic compounds and other complex molecular architectures.

Synthesis of Heterocyclic Compounds
Veratril can undergo condensation reactions with various binucleophiles to form a range of

heterocyclic systems. For example, its reaction with o-phenylenediamine can yield quinoxaline

derivatives.

Experimental Workflow for Quinoxaline Synthesis:

Veratril

Condensation
Reaction

o-Phenylenediamine

Ethanol Solvent

Reflux Condition

Quinoxaline Derivative
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Caption: Workflow for the synthesis of a quinoxaline derivative from Veratril.

Biological Relevance
While Veratril itself is not a known drug, its structural motifs are present in various biologically

active molecules. The dimethoxyphenyl group is a common feature in many natural products

and synthetic compounds with pharmacological properties. Research into the biological

activities of Veratril and its derivatives is an active area of investigation.

Safety and Handling
Veratril should be handled in a well-ventilated area, and appropriate personal protective

equipment, including gloves and safety glasses, should be worn. For detailed safety

information, refer to the Material Safety Data Sheet (MSDS).

This technical guide provides a foundational understanding of the chemical nature and utility of

Veratril for researchers and professionals in the chemical and pharmaceutical sciences. The

detailed protocols and data aim to facilitate its synthesis and application in further research and

development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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